N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H18N2O3S/c1-2-19-7-8-22-15-6-5-12(10-14(15)17(19)21)18-16(20)11-13-4-3-9-23-13/h3-6,9-10H,2,7-8,11H2,1H3,(H,18,20)
• InChI Key: MZXRIBYGOMQTFE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)CC3=CC=CS3
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C17H18N2O3S and its molecular weight is 330.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Evaluation

The compound of interest has been investigated in the synthesis of various heterocyclic derivatives, including those comprising thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings, with significant attention to their antitumor activities. One study detailed the synthesis and antitumor evaluation of polyfunctionally substituted heterocyclic compounds derived from a similar cyanoacetamide precursor. These compounds exhibited high inhibitory effects on breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268) when screened for their antiproliferative activity in vitro, highlighting the potential of these derivatives in cancer treatment due to their high antitumor efficacy (H. Shams et al., 2010).

Design and Synthesis for Antimicrobial Applications

Another study focused on the design and synthesis of novel antimicrobial acyclic and heterocyclic dyes and their precursors based on similar cyanoacetamide systems. These compounds demonstrated significant antimicrobial activity against a variety of tested organisms, some exhibiting comparable or even higher efficiency than standard treatments. This research underscores the versatility of these compounds in dyeing, textile finishing, and antimicrobial applications (H. Shams et al., 2011).

Novel Synthesis Approaches and Cytotoxic Activities

Further research into the synthesis of novel heterocyclic compounds, such as thieno[2,3-d]pyrimidin-4-one derivatives, demonstrated innovative approaches to creating bioactive molecules with potential therapeutic applications. These studies included the synthesis of new compounds with evaluated cytotoxic activities against various cancer cell lines, suggesting the therapeutic potential of these derivatives in oncology (A. S. El-Ahl, 2000).